Cas no 2649066-84-0 (1-chloro-4-(1-isocyanatoethyl)-2-nitrobenzene)

• Product Name: 1-chloro-4-(1-isocyanatoethyl)-2-nitrobenzene
• CAS No: 2649066-84-0
• MF: C₉H₇ClN₂O₃
• MW: 226.61648106575
• CID: 5970481
• PubChem ID: 165647224
• Update Time: 2025-05-20

1-chloro-4-(1-isocyanatoethyl)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-(1-isocyanatoethyl)-2-nitrobenzene
• EN300-1985069
• 2649066-84-0

• Inchi： 1S/C9H7ClN2O3/c1-6(11-5-13)7-2-3-8(10)9(4-7)12(14)15/h2-4,6H,1H3
• InChI Key： MHEGQMRYUJMKQK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C(C)N=C=O

Computed Properties

• Exact Mass: 226.0145198g/mol
• Monoisotopic Mass: 226.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.2Ų

Additional information on 1-chloro-4-(1-isocyanatoethyl)-2-nitrobenzene

Comprehensive Analysis of 1-chloro-4-(1-isocyanatoethyl)-2-nitrobenzene (CAS No. 2649066-84-0): Properties, Applications, and Industry Insights

The chemical compound 1-chloro-4-(1-isocyanatoethyl)-2-nitrobenzene (CAS No. 2649066-84-0) is a specialized aromatic derivative that has garnered significant attention in recent years due to its unique structural features and versatile applications. As researchers and industries increasingly focus on high-performance intermediates and custom synthesis, this compound stands out for its potential in pharmaceutical development, agrochemical formulations, and advanced material science.

Structurally, 1-chloro-4-(1-isocyanatoethyl)-2-nitrobenzene combines three functional groups: an isocyanate moiety, a nitro group, and a chloro substituent. This trifecta of reactive sites makes it particularly valuable for stepwise synthesis and molecular diversification. The presence of the isocyanatoethyl group enables participation in urethane formation reactions, while the nitro group offers opportunities for reduction to amines or participation in nucleophilic aromatic substitution.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of compounds like 2649066-84-0. Many researchers are investigating catalyst-free conditions and solvent-minimized protocols to improve the sustainability profile of such intermediates. The compound's thermal stability and compatibility with common organic solvents make it particularly suitable for flow chemistry applications, which aligns with the pharmaceutical industry's push toward continuous manufacturing.

In material science, the 1-chloro-4-(1-isocyanatoethyl)-2-nitrobenzene structure serves as a building block for functional polymers. Its ability to participate in both chain extension and cross-linking reactions makes it valuable for creating polyurethane elastomers with tailored properties. The nitroaromatic component may contribute to UV absorption characteristics, potentially useful in protective coatings or optical materials.

The analytical characterization of CAS 2649066-84-0 typically involves HPLC purity assessment, mass spectrometry for molecular weight confirmation, and FTIR spectroscopy to verify functional groups. Recent advances in process analytical technology (PAT) have enabled real-time monitoring of reactions involving this intermediate, addressing growing industry demands for quality by design (QbD) approaches.

From a commercial perspective, 1-chloro-4-(1-isocyanatoethyl)-2-nitrobenzene occupies a niche but growing market segment. Suppliers are increasingly offering custom purity grades and derivatization services to meet diverse research needs. The compound's structure-activity relationship potential makes it particularly interesting for medicinal chemistry programs targeting various therapeutic areas.

Storage and handling of 2649066-84-0 require attention to moisture sensitivity due to the isocyanate functionality. Best practices recommend anhydrous conditions and inert atmosphere packaging, with many manufacturers now providing stabilized formulations for improved shelf life. These considerations align with broader industry movements toward safer chemical handling and reduced occupational exposure.

Future research directions for 1-chloro-4-(1-isocyanatoethyl)-2-nitrobenzene may explore its potential in click chemistry applications or as a precursor for heterocyclic synthesis. The compound's multifunctional nature positions it well for development of cascade reactions and tandem transformations, which could streamline synthetic routes to complex targets.

Environmental fate studies of CAS 2649066-84-0 represent an important area for further investigation, particularly regarding its biodegradation pathways and ecotoxicological profile. As regulatory frameworks evolve toward greener chemical alternatives, understanding these aspects will be crucial for sustainable applications of this interesting chemical entity.